![molecular formula C16H16N4O B1663652 4-[(1R)-1-Aminoethyl]-N-(1H-pyrrolo[2,3-b]pyridin-4-yl)benzamide CAS No. 199433-58-4](/img/structure/B1663652.png)
4-[(1R)-1-Aminoethyl]-N-(1H-pyrrolo[2,3-b]pyridin-4-yl)benzamide
Overview
Description
“4-[(1R)-1-Aminoethyl]-N-(1H-pyrrolo[2,3-b]pyridin-4-yl)benzamide” is a pyrrolopyridine . It is also known by other names such as Y-33075 and Y-39983 .
Molecular Structure Analysis
The molecular formula of the compound is C16H16N4O . The InChI representation isInChI=1S/C16H16N4O/c1-10(17)11-2-4-12(5-3-11)16(21)20-14-7-9-19-15-13(14)6-8-18-15/h2-10H,17H2,1H3,(H2,18,19,20,21)/t10-/m1/s1
. The compound has a molecular weight of 280.32 g/mol . Physical And Chemical Properties Analysis
The compound has a molecular weight of 280.32 g/mol . Other physical and chemical properties are not detailed in the search results.Scientific Research Applications
Hepatic Stellate Cells (HSC) Contraction, Fibrogenesis, and Proliferation Inhibition
Y-33075 has been shown to significantly reduce contraction, fibrogenesis, and proliferation in activated primary mouse HSC and human HSC line. It demonstrates a tenfold increased potency compared to another Rho-kinase inhibitor, Y-27632 .
Optic Nerve Damage Repair
At concentrations of 10 and 100 µM, Y-33075 increases axonal regeneration at the crush site in a cat model of surgically-induced optic nerve damage .
Treatment of Experimental Autoimmune Encephalomyelitis (EAE)
Y-33075 inhibits demyelination and reduces the incidence of relapse episodes in a mouse model of chronic relapsing EAE .
ROCK Inhibition
As an inhibitor of Rho-associated kinase 2 (ROCK2), Y-33075 has an IC50 value of 3.6 nM and is selective for ROCK2 over PKC and calcium/calmodulin-dependent protein kinase II (CaMKII) .
Ocular Hypertension Treatment
Topical application of Y-33075 has been reported to reduce intraocular pressure in rabbit and cynomolgus monkeys .
Neuroprotection and Neurite Outgrowth
Y-33075 extends neurites in retinal ganglion cells and inhibits histamine-induced contraction in rabbit ciliary artery segments without Ca2+ solution .
Mechanism of Action
Target of Action
The primary target of Y-33075 is Rho-associated kinase 2 (ROCK2) . ROCK2 plays a significant role in the activation of hepatic stellate cells (HSC), which are key profibrotic and contractile cells contributing to the development of chronic liver disease .
Mode of Action
Y-33075 acts as a selective inhibitor of ROCK2 . It blocks the phosphorylation of the myosin light chain (MLC), inhibiting stress fiber assembly and cell contraction . This compound also inhibits protein kinase C (PKC) and calcium/calmodulin-dependent protein kinase II (CaMKII) more potently than Y-27632 .
Biochemical Pathways
The inhibition of ROCK2 by Y-33075 affects the Rho/ROCK pathway , which is involved in various cellular functions, including contraction, motility, proliferation, and apoptosis . By blocking the phosphorylation of MLC, Y-33075 disrupts the normal functioning of this pathway, leading to decreased contraction but increased migration in murine and human hepatic stellate cells .
Result of Action
The inhibition of ROCK2 by Y-33075 leads to a significant reduction in contraction, fibrogenesis, and proliferation in activated primary mouse HSC and human HSC line . Interestingly, both Y-33075 and Y-27632 mediated a substantial and unexpected increase in migration of HSC .
properties
IUPAC Name |
4-[(1R)-1-aminoethyl]-N-(1H-pyrrolo[2,3-b]pyridin-4-yl)benzamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N4O/c1-10(17)11-2-4-12(5-3-11)16(21)20-14-7-9-19-15-13(14)6-8-18-15/h2-10H,17H2,1H3,(H2,18,19,20,21)/t10-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTVBXQAYBIJXRP-SNVBAGLBSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=C(C=C1)C(=O)NC2=C3C=CNC3=NC=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](C1=CC=C(C=C1)C(=O)NC2=C3C=CNC3=NC=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50173718 | |
Record name | Y-33075 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50173718 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
280.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Benzamide, 4-(1-aminoethyl)-N-1H-pyrrolo(2,3-b)pyridin-4-yl-, (R)- | |
CAS RN |
199433-58-4 | |
Record name | Y-33075 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0199433584 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Y-33075 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50173718 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Y-33075 | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/00ALI1GAY2 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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